Cas no 83800-85-5 (4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-)
![4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/83800-85-5x500.png)
83800-85-5 structure
Product name:4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-
4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-
- 2-[3-(trifluoromethoxy)phenyl]-1H-quinazolin-4-one
- SCHEMBL11290144
- DTXSID10742388
- 2-(3-(Trifluoromethoxy)phenyl)quinazolin-4(1H)-one
- 2-[3-(trifluoromethoxy)phenyl]-1,4-dihydroquinazolin-4-one
- 2-[3-(Trifluoromethoxy)phenyl]quinazolin-4(1H)-one
- 83800-85-5
-
- Inchi: InChI=1S/C15H9F3N2O2/c16-15(17,18)22-10-5-3-4-9(8-10)13-19-12-7-2-1-6-11(12)14(21)20-13/h1-8H,(H,19,20,21)
- InChI Key: GSQAQIYAEZQJSD-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)C3=CC(=CC=C3)OC(F)(F)F
Computed Properties
- Exact Mass: 306.06161202g/mol
- Monoisotopic Mass: 306.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.7Ų
4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]- Related Literature
-
Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
-
Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
-
Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
-
Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
-
Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
83800-85-5 (4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-) Related Products
- 854665-19-3(2-(dipropylamino)-2-methylpropan-1-ol)
- 1795191-17-1(N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)
- 1261503-37-0(4-(4-Amino-3-bromobenzoyl)pyridine)
- 1784075-69-9(4-3-(azetidin-3-yl)propylmorpholine)
- 2171972-02-2(2-(3-cyclopropylprop-2-yn-1-yl)cyclobutan-1-ol)
- 1261847-83-9(3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)
- 2228996-94-7(3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol)
- 14130-06-4(1-Docosanamine)
- 2229560-24-9(3-(1H-1,2,3,4-tetrazol-5-yl)methylpiperidin-3-ol)
- 921773-69-5(3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
